Cas no 13250-88-9 (Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-)

Benzene,1,1'-[thiobis(methylene)]bis[4-methyl- structure
13250-88-9 structure
Product Name:Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-
CAS No:13250-88-9
MF:C16H18S
MW:242.379123210907
CID:222861
PubChem ID:139416
Update Time:2025-04-19

Benzene,1,1'-[thiobis(methylene)]bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-
    • Sulfide, bis(4-methylbenzyl)-
    • AB-131
    • AC1L3ET7
    • bis(4-methylbenzyl) sulfide
    • Bis-(4-methyl-benzyl)-sulfid
    • bis-(4-methyl-benzyl)-sulfide
    • di(p-methylbenzyl) sulfide
    • Di-p-tolubenzyl-sulfid
    • Di-p-xylyl-sulfid
    • NSC151812
    • p-tolyl-methyl sulphide
    • SureCN915196
    • KGBYNVUSDGMXEO-UHFFFAOYSA-N
    • di-(4-Methylbenzyl)-sulfide
    • NSC-151812
    • 1-methyl-4-{[(4-methylbenzyl)sulfanyl]methyl}benzene
    • 1-methyl-4-[(4-methylphenyl)methylsulfanylmethyl]benzene
    • 1-methyl-4-(p-tolyl-methylsulfanyl-methyl)-benzene
    • 13250-88-9
    • DTXSID40157603
    • NSC 151812
    • SCHEMBL915196
    • AB-131/40059071
    • di-(p-methylbenzyl) sulfide
    • Inchi: 1S/C16H18S/c1-13-3-7-15(8-4-13)11-17-12-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
    • InChI Key: KGBYNVUSDGMXEO-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(C)=CC=1)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 242.11304
  • Monoisotopic Mass: 242.11292175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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